N-[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]-3-(propionylamino)benzamide

• IUPAC Name: N-[(4-methylthiadiazol-5-yl)methyl]-3-(propanoylamino)benzamide
• InChI: InChI=1S/C14H16N4O2S/c1-3-13(19)16-11-6-4-5-10(7-11)14(20)15-8-12-9(2)17-18-21-12/h4-7H,3,8H2,1-2H3,(H,15,20)(H,16,19)
• InChI Key: GIFRMWGEORQHEV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=CC(=C1)C(=O)NCC2=C(N=NS2)C
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

Synthesis Analysis

The synthesis of thiadiazole derivatives often involves the condensation of hydrazinecarbothioamides with halogenated compounds, utilizing dehydrosulfurization reactions. For example, derivatives similar to our compound of interest can be synthesized through reactions involving N, N’-disubstituted hydrazinecarbothioamides and halogenated benzamides in the presence of a dehydrating agent like iodine and a base such as triethylamine in a suitable medium like DMF. This method can yield thiadiazole derivatives in high yields, with structural confirmation via NMR spectroscopy data (Pavlova et al., 2022).

Molecular Structure Analysis

Molecular structure analysis of thiadiazole derivatives, including our compound of interest, can be performed using spectroscopic methods such as NMR. Structural elucidation is crucial for confirming the presence of the thiadiazole ring and the substituted benzamide group. Molecular docking studies can further provide insights into the potential biological interactions of these molecules, illustrating their fit within specific enzyme active sites and predicting their biological activity (Pavlova et al., 2022).